![molecular formula C11H12ClNO B1308472 2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone CAS No. 41910-57-0](/img/structure/B1308472.png)
2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
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Overview
Description
“2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone” is a chemical compound used in diverse scientific research. It has a molecular formula of C11H12ClNO . Its versatile applications range from drug synthesis to studying molecular interactions.
Synthesis Analysis
The synthesis of isoquinoline derivatives has attracted considerable attention of chemists and pharmacologists over recent years . The synthesis of quinoline derivatives is a hot topic in organic and medicinal chemistry that needs development of new strategies .Molecular Structure Analysis
The molecular structure of “this compound” consists of 11 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom . The average mass is 209.672 Da .Chemical Reactions Analysis
Quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula, molecular weight, and structure .Scientific Research Applications
Synthesis and Structural Studies
2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone and its derivatives have been extensively studied in the context of organic synthesis and structural analysis. These compounds are often used as intermediates in the synthesis of more complex molecules. For instance, the structural and vibrational spectroscopic studies of 1-(2-chloro-4-phenylquinolin-3-yl)ethanone (CPQE) were performed using various analytical techniques, providing insights into the molecular structure and electronic properties of these compounds (Murugavel et al., 2016). Additionally, the reaction of 2-(1-phenylvinyl)aniline with 1-(naphthalen-1-yl)ethanone in the presence of a catalyst produced 2,2-disubstituted 1,2-dihydro-4-phenyl-quinolines, demonstrating the utility of these compounds in synthesizing heterocyclic structures (Walter, 1994).
Antioxidant and Anti-Diabetic Properties
Research has indicated potential biological activities for chloroquinoline derivatives, including antioxidant and anti-diabetic properties. For instance, synthesized novel chloroquinoline derivatives exhibited significant antioxidant activity and showed potential as effective anti-diabetic agents by inhibiting a specific protein involved in glycogen phosphorylation (Murugavel et al., 2017).
Catalytic and Synthesis Applications
The compound has been used in various catalytic and synthesis applications, demonstrating its versatility in organic chemistry. For example, superacidic activation of isoquinolinols and their electrophilic reactions have been studied, showing selective ionic hydrogenation and condensation with benzene under the influence of aluminum chloride, leading to the formation of various isoquinolinone derivatives (Koltunov et al., 2002).
Mechanism of Action
Properties
IUPAC Name |
2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO/c12-7-11(14)13-6-5-9-3-1-2-4-10(9)8-13/h1-4H,5-8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJOLYGFCZOFURL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70401383 |
Source
|
Record name | 2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70401383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41910-57-0 |
Source
|
Record name | 2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70401383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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